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Compound of Interest

Compound Name: (8R)-Adonirubin

Cat. No.: B1148410

Introduction: (3R)-Adonirubin, a red-orange ketocarotenoid, is a fascinating molecule with
significant potential in the fields of biotechnology and pharmacology. As a biosynthetic
intermediate in the astaxanthin pathway, it shares many of the beneficial biological activities of
its more famous precursor, including potent antioxidant, anti-inflammatory, and anti-cancer
properties. This technical guide provides researchers, scientists, and drug development
professionals with a comprehensive overview of (3R)-Adonirubin, focusing on its chemical
properties, biological functions, and relevant experimental protocols. While the specific (3R)
stereoisomer is of particular interest for stereoselective bioactivity studies, it is important to note
that a distinct CAS number for this isomer is not readily available in public databases. The CAS
number 4418-72-8 is commonly assigned to adonirubin, often referring to the racemic mixture
((3RS)-Adonirubin) or the (3S)-isomer, also known as phoenicoxanthin.[1][2][3] The molecular
formula for adonirubin is C40H5203.[1][2][3]

Physicochemical Properties and Identification

A summary of the key physicochemical properties of adonirubin is presented in the table below.
This data is crucial for its extraction, purification, and characterization.
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Property Value Reference

4418-72-8 (generally for
CAS Number o T [1][2]13]
adonirubin/racemic mixture)

Molecular Formula C40H5203 [11[2][3]
Molecular Weight 580.85 g/mol [3]
Appearance Red-orange solid [3]
Solubility Soluble in DMSO [3]

Phoenicoxanthin, (3S)-3-
Synonyms Hydroxy-3,B-carotene-4,4'- [21[31[4]

dione, 3-Hydroxycanthaxanthin

Biological Activities and Potential Therapeutic
Applications

Adonirubin has demonstrated a range of biological activities that make it a compound of
interest for further investigation. Its antioxidant capacity is a cornerstone of its therapeutic
potential, contributing to its anti-tumor and anti-carcinogenic effects.
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Biological Activity

Description

Key Findings

References

Antioxidant

Adonirubin effectively
gquenches singlet
oxygen and inhibits

lipid peroxidation.

Its antioxidant activity
is comparable to that

of astaxanthin.

Anti-tumor Promoting

It has been shown to
inhibit the activation of
the Epstein-Barr virus
early antigen, a
marker for tumor

promotion.

Adonirubin exhibits
significant inhibitory
effects in in vitro

assays.

Anti-carcinogenic

Studies have
indicated its potential
to suppress
carcinogenesis in

animal models.

It has shown efficacy
in mouse skin tumor

models.

Signaling Pathways

The biological effects of adonirubin are likely mediated through the modulation of key cellular

signaling pathways. While direct evidence for (3R)-Adonirubin is still emerging, the activities of

structurally related carotenoids, such as astaxanthin and adonixanthin, provide strong

indications of the pathways involved.

Proposed Nrf2-Mediated Antioxidant Response

The Keapl-Nrf2 pathway is a critical regulator of cellular antioxidant defenses.[6][7]

Carotenoids, including adonixanthin, have been shown to activate Nrf2, leading to the

transcription of antioxidant and detoxification genes. It is highly probable that adonirubin also

activates this protective pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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